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Compound of Interest

Compound Name: 4-Hydrazinylphthalazin-1(2h)-one

Cat. No.: B173058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and disposal guidelines for 4-
Hydrazinylphthalazin-1(2h)-one, commonly known as Hydralazine. The following sections

detail the hazardous properties of this compound, mandated personal protective equipment,

emergency procedures, and proper disposal methods to ensure a safe laboratory environment.

Chemical and Physical Properties
Hydralazine and its hydrochloride salt are commonly used in research and pharmaceutical

applications. While comprehensive experimental data for all physical and chemical properties

are not always available, the following tables summarize the known characteristics.

Table 1: Physical and Chemical Properties of Hydralazine Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b173058?utm_src=pdf-interest
https://www.benchchem.com/product/b173058?utm_src=pdf-body
https://www.benchchem.com/product/b173058?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Synonyms
1-hydrazinyl-phthalazine, monohydrochloride; 1-

Hydrazinophthalazine[1]

CAS Number 304-20-1[1]

Molecular Formula C₈H₈N₄·HCl[2]

Molecular Weight 196.64 g/mol [2]

Appearance
Orange colored circular, flat bevel edged

tablets[2]

Solubility Data not readily available[2]

Melting Point Data not readily available[2]

Boiling Point Data not readily available[2]

Flash Point Not applicable[1]

Vapor Pressure Not applicable[1]

Density Data not readily available[2]

Hazard Identification and Classification
Hydralazine hydrochloride is classified as a hazardous substance with multiple health risks.

Researchers must be fully aware of these dangers before handling the compound.

Table 2: GHS Hazard Classification for Hydralazine Hydrochloride
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 3 H301: Toxic if swallowed[1]

Skin Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage 1
H318: Causes serious eye

damage[1]

Respiratory Sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled[1]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[1]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects[1]

Carcinogenicity 2
H351: Suspected of causing

cancer[1]

Reproductive Toxicity 2

H361-H362: Suspected of

damaging fertility or the unborn

child. May cause harm to

breast-fed children[1]

Specific Target Organ Toxicity

(Single Exposure)
2

H371: May cause damage to

organs[1]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure[1]

Hazardous to the Aquatic

Environment (Chronic)
3

H412: Harmful to aquatic life

with long lasting effects[1]

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in safety data sheets are not

typically provided. The reported values, such as the LD50, are results from standardized

toxicological assays. For instance, the acute oral toxicity (LD50) in rats was determined to be
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between 173 and 187 mg/kg[2]. These studies are conducted under specific, controlled

conditions as per international guidelines (e.g., OECD Test Guidelines). Researchers intending

to perform their own toxicological assessments should consult these standardized protocols.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when working with Hydralazine. The following

workflow outlines the necessary steps for safe handling.
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Preparation

Handling

Storage

Conduct Risk Assessment

Consult Safety Data Sheet (SDS)

Prepare Engineering Controls (Fume Hood)

Don Appropriate PPE

Use in a well-ventilated area, preferably a fume hood

Avoid breathing dust/fumes/gas/mist/vapors/spray Avoid contact with skin, eyes, and clothing

Wash hands thoroughly after handling

Keep container tightly closed

Store in a cool, dry, well-ventilated area

Store locked up

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Hydralazine.
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Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles[3].

Skin Protection

Wear protective gloves (e.g., nitrile rubber), and

a lab coat. Ensure full body protection when

handling significant quantities[3].

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if ventilation is inadequate

or when handling large quantities[3].

Emergency Procedures
In the event of accidental exposure or spillage, immediate and appropriate action is crucial. The

following diagram outlines the emergency response workflow.
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Spill Response Personnel Exposure

Emergency Event

Evacuate unnecessary personnel

Spill

Move to fresh air

InhalationRemove contaminated clothing

Skin Contact

Flush eyes with water for at least 15 minutes

Eye Contact

Wear appropriate PPE

Contain spill with inert material

Collect material in a suitable container for disposal

Clean the area with soap and water

Seek immediate medical attention

Wash affected skin with soap and water

Click to download full resolution via product page

Caption: Emergency Response Workflow for Hydralazine.

First Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen and

seek immediate medical attention[4].

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists[5].
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention[3].

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention[4].

Disposal Guidelines
Proper disposal of Hydralazine and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Disposal Methods:

All waste materials containing Hydralazine should be considered hazardous waste.

Dispose of the substance and its container in accordance with all applicable local, state, and

federal regulations[5].

Incineration at a licensed hazardous waste facility is the recommended method of

disposal[2].

Do not allow the material to enter drains or waterways[5].

Container Disposal:

Empty containers may retain product residue and should be treated as hazardous.

Do not reuse empty containers. They should be disposed of in the same manner as the

product itself.

By adhering to the guidelines outlined in this document, researchers, scientists, and drug

development professionals can mitigate the risks associated with Hydralazine and maintain a

safe working environment. Always consult the most recent Safety Data Sheet for the specific

product you are using before commencing any work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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